Thiamine Nitrate
Thiamine Nitrate
3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2- hydroxyethyl)-4-methylthiazolium chloride.
Brand Name:
Vulcanchem
CAS No.:
532-43-4
VCID:
VC0057830
InChI:
InChI=1S/C12H17N4OS.NO3/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;2-1(3)4/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);/q+1;-1
SMILES:
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.[N+](=O)([O-])[O-]
Molecular Formula:
C₁₂H₁₇N₅O₄S
Molecular Weight:
327.36 g/mol
Thiamine Nitrate
CAS No.: 532-43-4
Reference Standards
VCID: VC0057830
Molecular Formula: C₁₂H₁₇N₅O₄S
Molecular Weight: 327.36 g/mol
CAS No. | 532-43-4 |
---|---|
Product Name | Thiamine Nitrate |
Molecular Formula | C₁₂H₁₇N₅O₄S |
Molecular Weight | 327.36 g/mol |
IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;nitrate |
Standard InChI | InChI=1S/C12H17N4OS.NO3/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;2-1(3)4/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);/q+1;-1 |
Standard InChIKey | UIERGBJEBXXIGO-UHFFFAOYSA-N |
SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.[N+](=O)([O-])[O-] |
Canonical SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.[N+](=O)([O-])[O-] |
Description | 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2- hydroxyethyl)-4-methylthiazolium chloride. |
Synonyms | 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methylthiazolium Nitrate (Salt); 3-(4-Amino-2-methylpyrimidyl-5-methyl)-4-methyl-5,β-hydroxyethylthiazolium Nitrate; Aneurine Mononitrate; Aneurinenitrate; Betabion Mononitrate; Thiamine |
PubChem Compound | 10762 |
Last Modified | Nov 11 2021 |
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